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Introduction

MT-802 is a potent, selective, and cell-permeable proteolysis-targeting chimera (PROTAC) that
induces the degradation of Bruton's tyrosine kinase (BTK). It is a valuable tool for studying the
roles of BTK in various cellular processes and for the development of therapeutics targeting
BTK, particularly in the context of cancers like chronic lymphocytic leukemia (CLL) where
resistance to conventional inhibitors can emerge. This document provides detailed guidelines
for the proper storage, handling, and experimental use of the MT-802 compound.

Physicochemical and Biological Properties

MT-802 is a heterobifunctional molecule composed of a ligand that binds to BTK, a linker, and
a ligand that recruits the Cereblon (CRBN) E3 ubiquitin ligase. This ternary complex formation
leads to the ubiquitination and subsequent proteasomal degradation of the BTK protein.
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Property Value Reference
CAS Number 2231744-29-7

Molecular Formula C41H41N9O8

Molecular Weight 787.82 g/mol

Appearance White to off-white solid

BTK protein degradation via

Mechanism of Action the ubiquitin-proteasome
system
E3 Ligase Recruited Cereblon (CRBN)

1 nM to 14.9 nM (cell type

DC50 for BTK Degradation
dependent)

BTK: 18.11 nM; CRBN: 1.258

Binding Affinity (IC50)
UM

Proper Storage and Handling
Storage Conditions

Proper storage of MT-802 is critical to maintain its stability and activity.
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Storage ] .
Form Duration Recommendations
Temperature
) Store in a dry, dark
Solid Powder -20°C Up to 3 years
place.
o Aliquot to avoid
Stock Solution in
-80°C Up to 1 year repeated freeze-thaw
DMSO
cycles.
For shorter-term
Stock Solution in storage, aliquot to
-20°C Up to 1 month ]
DMSO avoid repeated freeze-
thaw cycles.
The compound is
o N ) Short term (days to stable for short
Shipping Condition Ambient Temperature ) )
weeks) periods at ambient
temperature.

Solution Preparation

MT-802 is sparingly soluble in aqueous solutions but has good solubility in organic solvents.

Solvent Maximum Solubility
DMSO 100 mg/mL (126.93 mM)
0.1N HCI (aq) Soluble

Protocol for Preparing a 10 mM Stock Solution in DMSO:

o Equilibrate the vial of MT-802 powder to room temperature before opening.

e To a vial containing 1 mg of MT-802, add 126.9 pL of fresh, anhydrous DMSO.

» Vortex briefly to fully dissolve the compound.
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 Aliquot the stock solution into smaller volumes in tightly sealed vials to minimize freeze-thaw
cycles.

» Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Note: The use of fresh, high-quality DMSO is recommended as moisture can affect the
solubility and stability of the compound.

Handling Precautions

As a specific Safety Data Sheet (SDS) for MT-802 is not readily available, it is imperative to
handle this compound with the caution appropriate for a novel and biologically active small
molecule. General safe laboratory practices for handling potent compounds should be strictly
followed.

o Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side
shields, and chemical-resistant gloves (e.g., nitrile) when handling MT-802 in solid or solution
form.

e Engineering Controls: Handle the solid compound in a chemical fume hood to avoid
inhalation of dust. Work with solutions in a well-ventilated area.

e Hygiene: Avoid contact with skin and eyes. In case of contact, wash the affected area
thoroughly with water. Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly
after handling.

» Waste Disposal: Dispose of waste containing MT-802 in accordance with local, state, and
federal regulations for chemical waste. Do not dispose of down the drain.

Experimental Protocols
Mechanism of Action of MT-802

The following diagram illustrates the mechanism by which MT-802 induces the degradation of
BTK.
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Caption: Mechanism of MT-802 induced BTK degradation.

Experimental Workflow for Assessing BTK Degradation

The following workflow outlines the key steps to evaluate the efficacy of MT-802 in degrading

BTK in a cellular context.
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Caption: Workflow for analyzing MT-802 mediated BTK degradation.

Protocol: Western Blot for BTK Degradation
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This protocol provides a method to assess the degradation of BTK in cultured cells following
treatment with MT-802.

Materials:

e Cell line of interest (e.g., NAMALWA, TMDS8, or primary CLL cells)
o Complete cell culture medium

e MT-802 compound

e DMSO (anhydrous)

o Phosphate-buffered saline (PBS), ice-cold

o RIPA lysis buffer supplemented with protease and phosphatase inhibitors
o BCA protein assay kit

e Laemmli sample buffer

e SDS-PAGE gels and running buffer

e PVDF or nitrocellulose membranes

» Transfer buffer

» Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

e Primary antibody against BTK

e Primary antibody for a loading control (e.g., GAPDH, (-actin)

o HRP-conjugated secondary antibody

e Enhanced chemiluminescence (ECL) substrate

e Imaging system
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Procedure:
e Cell Seeding and Treatment:

o Seed cells in appropriate culture plates or flasks at a density that will allow for logarithmic
growth during the experiment.

o The following day, treat the cells with varying concentrations of MT-802 (e.g., 0.1 nM to 1
HMM) or a vehicle control (DMSO). A typical treatment duration is 24 hours.

e Cell Lysis:

[¢]

After treatment, wash the cells with ice-cold PBS.

[e]

Lyse the cells by adding ice-cold RIPA buffer with inhibitors.

o

Incubate on ice for 30 minutes, with occasional vortexing.

[¢]

Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C.

o

Collect the supernatant containing the protein lysate.
e Protein Quantification:

o Determine the protein concentration of each lysate using a BCA assay according to the
manufacturer's instructions.

e Sample Preparation and SDS-PAGE:
o Normalize the protein concentration of all samples with lysis buffer.
o Add Laemmli sample buffer to the lysates and boil at 95-100°C for 5-10 minutes.
o Load equal amounts of protein (e.g., 20-30 ug) per lane on an SDS-PAGE gel.

e Protein Transfer:

o Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.
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e Immunoblotting:

o Block the membrane with blocking buffer for 1 hour at room temperature.

[¢]

Incubate the membrane with the primary anti-BTK antibody overnight at 4°C.

Wash the membrane three times with TBST.

o

[e]

Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

(¢]

Wash the membrane again three times with TBST.
o Detection and Analysis:

o Apply the ECL substrate and capture the chemiluminescent signal using an imaging
system.

o If necessary, strip the membrane and re-probe for a loading control.

o Quantify the band intensities using densitometry software and normalize the BTK signal to
the loading control.

Protocol: Cell Viability Assay (MTT Assay)

This protocol can be used to assess the effect of MT-802 on the viability of cancer cell lines.
Materials:

Cell line of interest

Complete cell culture medium

MT-802 compound

DMSO (anhydrous)

96-well cell culture plates
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e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

e Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCI)

o Plate reader

Procedure:

o Cell Seeding:

o Seed cells into a 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well) in
100 pL of complete medium.

o Incubate for 24 hours to allow for cell attachment.

e Compound Treatment:

o Prepare serial dilutions of MT-802 in complete medium.

o Remove the old medium from the wells and add 100 pL of the medium containing different
concentrations of MT-802 or a vehicle control (DMSO).

o Incubate for the desired treatment period (e.g., 48 or 72 hours).

e MTT Addition and Incubation:

o Add 10 pL of MTT solution to each well.

o Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible.

e Formazan Solubilization:

o Carefully remove the medium from each well.

o Add 100 pL of solubilization solution to each well to dissolve the formazan crystals.

o Mix gently on an orbital shaker for 15 minutes to ensure complete solubilization.
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e Absorbance Measurement:

o Measure the absorbance at 570 nm using a plate reader.

o Data Analysis:

o Subtract the absorbance of the blank wells (medium only) from all other readings.

o Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Troubleshooting

Issue

Possible Cause

Suggested Solution

Low or no BTK degradation

Inactive compound

Ensure proper storage and
handling of MT-802. Use a

fresh aliquot.

Cell line is not sensitive

Confirm BTK expression in

your cell line.

Insufficient treatment time or

concentration

Perform a time-course and

dose-response experiment.

High background in Western
blot

Insufficient blocking or washing

Increase blocking time and/or
number of washes. Optimize

antibody concentrations.

Inconsistent results in viability

assay

Uneven cell seeding

Ensure a single-cell
suspension and proper mixing

before seeding.

Edge effects in 96-well plate

Avoid using the outer wells or
fill them with sterile PBS.

Disclaimer

MT-802 is for research use only and is not intended for human or veterinary use. The

information provided in this document is for guidance purposes. Researchers should always
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adhere to their institution's safety protocols and perform their own risk assessments before
starting any experiment.

e To cite this document: BenchChem. [Application Notes and Protocols for MT-802
Compound]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10818691/docs#application-notes-and-protocols-for-
mt-802-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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